1-(2-Amino-6-methylphenyl)piperidin-2-one

• IUPAC Name: 1-(2-amino-6-methylphenyl)piperidin-2-one
• InChI: InChI=1S/C12H16N2O/c1-9-5-4-6-10(13)12(9)14-8-3-2-7-11(14)15/h4-6H,2-3,7-8,13H2,1H3
• InChI Key: TZBLQJJSTOLSEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N)N2CCCCC2=O
• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• CAS No.: 1211496-23-9

Description

“1-(2-Amino-6-methylphenyl)piperidin-2-one” is a compound with the CAS Number: 1211496-23-9 and a molecular weight of 204.27. Its IUPAC name is 1-(2-amino-6-methylphenyl)-2-piperidinone.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H16N2O/c1-9-5-4-6-10(13)12(9)14-8-3-2-7-11(14)15/h4-6H,2-3,7-8,13H2,1H3.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It should be stored in a dark place, under an inert atmosphere.

Scientific Research Applications

Synthesis and Conformational Study

The compound has been involved in the synthesis of novel molecular structures, such as piperidine-fused benzoxazinonaphthoxazine and quinazolinonaphthoxazine. These molecules were synthesized through reactions involving amino(2-hydroxyphenyl)methyl derivatives, and their conformational structures were studied using NMR spectroscopy and molecular modeling. This research contributes to the understanding of molecular conformations and the development of new synthetic methods for complex organic molecules (Csütörtöki et al., 2012).

Anticancer Agent Evaluation

Another significant application involves the synthesis and evaluation of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids as potential anticancer agents. These compounds were synthesized from related piperidine derivatives and evaluated for their anticancer potential, with some showing promising results against cancer cell lines. This research highlights the potential therapeutic applications of compounds derived from piperidine structures in cancer treatment (Rehman et al., 2018).

Asymmetric Synthesis

The compound has also been used in the asymmetric synthesis of polysubstituted piperidines, starting from Baylis–Hillman adducts. This involved a domino process including allylic acetate rearrangement and stereoselective reactions, leading to biologically interesting piperidines with full stereochemical control. This work contributes to the field of asymmetric synthesis, providing efficient routes to complex chiral molecules (Salgado et al., 2019).

Biological Evaluation of Derivatives

Research into the synthesis of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzylsulfides from piperidine derivatives has been conducted, focusing on their biological activities. These compounds were evaluated for their enzyme inhibitory effects and molecular docking studies were performed to understand their binding affinities. This research is pivotal in drug discovery, exploring the biological activities of novel compounds for potential therapeutic uses (Khalid et al., 2016).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word “Warning”. Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P305+P351+P338.

Future Directions

While specific future directions for “1-(2-Amino-6-methylphenyl)piperidin-2-one” are not mentioned in the sources I found, piperidine derivatives are a significant area of research in the pharmaceutical industry, with more than 7000 piperidine-related papers published in the last five years. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.